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Compound of Interest

Compound Name: Posizolid

CAS No.: 252260-02-9

Cat. No.: B1679054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Posizolid's performance in cross-resistance

studies, supported by experimental data. Posizolid (also known as AZD2563) is an

oxazolidinone antibiotic that inhibits bacterial protein synthesis.[1][2] Understanding its cross-

resistance profile is crucial for its clinical development and potential positioning in treating

multidrug-resistant infections.

Mechanism of Action and Resistance
Oxazolidinones, including Posizolid, act by binding to the 50S ribosomal subunit and

preventing the formation of the functional 70S initiation complex, a critical step in bacterial

protein synthesis.[1][3] This unique mechanism of action means that resistance to other protein

synthesis inhibitors generally does not confer resistance to oxazolidinones.[1] However,

resistance to oxazolidinones can emerge, most commonly through point mutations in the

domain V region of the 23S rRNA gene. The presence of multiple copies of this gene in

bacteria like Staphylococcus aureus can lead to a stepwise increase in resistance levels as

more copies become mutated. Another mechanism of resistance is through the Cfr
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(chloramphenicol-florfenicol resistance) gene, which encodes an RNA methyltransferase that

modifies the antibiotic's binding site on the ribosome.
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Caption: Mechanism of action and resistance pathways for Posizolid.

Comparative In Vitro Activity
The following table summarizes the Minimum Inhibitory Concentration (MIC) data for Posizolid
and the comparator oxazolidinone, linezolid, against various bacterial isolates. This data is

compiled from multiple in vitro studies.
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Antibiotic
Bacterial
Species

Isolate Type MIC₅₀ (mg/L) MIC₉₀ (mg/L)

Posizolid

(AZD2563)

Streptococcus

pneumoniae
Drug-Susceptible 0.5 1

Streptococcus

pneumoniae
Highly Resistant 1 2

Staphylococci Mixed Isolates - 0.25 - 2 (Range)

Pneumococci Mixed Isolates - 0.25 - 2 (Range)

Enterococci Mixed Isolates - 0.25 - 2 (Range)

Linezolid
Staphylococcus

aureus

Linezolid-

Susceptible
≤4 (Breakpoint) -

Enterococcus

faecium

Vancomycin-

Resistant
- -

Streptococcus

pneumoniae

Penicillin-

Resistant
≤2 (Breakpoint) -

Contezolid
Mycobacterium

tuberculosis
Susceptible 1 2

Mycobacterium

tuberculosis

Multidrug-

Resistant (MDR)
1 2

Mycobacterium

tuberculosis

Pre-Extensively

Drug-Resistant

(pre-XDR)

1 16

Linezolid
Mycobacterium

tuberculosis
Susceptible 0.5 1

Mycobacterium

tuberculosis

Multidrug-

Resistant (MDR)
1 1

Mycobacterium

tuberculosis

Pre-Extensively

Drug-Resistant

(pre-XDR)

1 16
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Data sourced from multiple studies. MIC₅₀ and MIC₉₀ represent the concentrations required to

inhibit 50% and 90% of isolates, respectively. Breakpoint values indicate susceptibility.

A study evaluating contezolid, another novel oxazolidinone, against Mycobacterium

tuberculosis found no cross-resistance with linezolid, suggesting that the resistance

mechanisms observed were specific to each drug. Specifically, resistance to contezolid was

linked to the mce3R gene, which was not implicated in linezolid resistance.

Experimental Protocols
The data presented in cross-resistance studies are typically generated using standardized

methodologies from organizations like the Clinical and Laboratory Standards Institute (CLSI).

Minimum Inhibitory Concentration (MIC) Determination
The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a

microorganism. The broth microdilution method is a standard protocol.

Protocol Outline:

Preparation of Antibiotic Solutions: A series of twofold dilutions of the antibiotic (e.g.,

Posizolid) are prepared in a liquid growth medium (e.g., Mueller-Hinton broth).

Inoculum Preparation: Bacterial strains are cultured to a specific density (e.g., 0.5 McFarland

standard), then diluted to a final concentration of approximately 5 x 10⁵ colony-forming units

(CFU)/mL.

Inoculation: The prepared antibiotic dilutions in 96-well microtiter plates are inoculated with

the bacterial suspension.

Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24

hours).

Result Interpretation: The MIC is recorded as the lowest antibiotic concentration in which no

visible bacterial growth is observed.
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In Vitro Resistance Induction and Cross-Resistance
Testing
To assess the potential for cross-resistance, resistant mutants are first generated against a

primary antibiotic and then tested for susceptibility to other drugs.

Protocol Outline:

Baseline Susceptibility: The initial MIC of the parent bacterial strain to a panel of antibiotics is

determined.

Serial Passage: The parent strain is serially passaged in a liquid medium containing sub-

inhibitory (sub-MIC) concentrations of the selective antibiotic (e.g., linezolid).

Increasing Concentration: With each passage (typically daily), the bacteria are exposed to

gradually increasing concentrations of the antibiotic.

Isolation of Resistant Mutants: Bacteria that can grow at significantly higher antibiotic

concentrations (e.g., 4- to 8-fold the initial MIC) are isolated.

Cross-Resistance Assessment: The MICs of the resistant mutants are then determined for

other antibiotics (e.g., Posizolid). A significant increase in MIC for the second antibiotic

compared to the parent strain indicates cross-resistance.

Genotypic Analysis (Optional): Whole-genome sequencing can be performed on the resistant

mutants to identify the genetic basis of resistance (e.g., mutations in the 23S rRNA gene).
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Caption: Workflow for an in vitro cross-resistance study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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